Cas no 1211588-84-9 (7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine)

• Product Name: 7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine
• CAS No: 1211588-84-9
• MF: C₁₁H₇ClN₄
• MW: 230.653080224991
• CID: 1031983
• PubChem ID: 71464139
• Update Time: 2025-08-04

7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine
• 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-3-phenyl-
• F18584
• DB-333701
• DTXSID20855918
• A891866
• 1211588-84-9
• AMY32393

• Inchi： 1S/C11H7ClN4/c12-11-10-9(13-6-14-11)8(15-16-10)7-4-2-1-3-5-7/h1-6H,(H,15,16)
• InChI Key： LGFGYRLFLSIQBH-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C3C=CC=CC=3)=NN2)N=CN=1

Computed Properties

• Exact Mass: 230.03611
• Monoisotopic Mass: 230.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46